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Compound of Interest

Compound Name: 3-(Azepan-1-yl)propanoic acid

Cat. No.: B117911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on 3-(Azepan-1-
yl)propanoic acid (CAS 730996-05-1). Extensive searches for detailed experimental protocols

for biological assays, associated quantitative data, and specific signaling pathways involving

this compound have not yielded specific results. The information presented herein is based on

data from chemical suppliers and general chemical literature.

Introduction
3-(Azepan-1-yl)propanoic acid is a heterocyclic compound featuring an azepane ring linked

to a propanoic acid moiety. It is primarily utilized as a versatile building block in organic

synthesis. Its key applications lie in the preparation of uni-nuclear and bi-nuclear tertiary

ammonium ionic liquids and as an intermediate in the development of novel chemical entities

for pharmaceutical and material science research.[1][2][3] While its potential use in targeting

neurological and cardiovascular systems has been suggested, specific biological activity data

for this compound is not readily available in published literature.[2][3]

Physicochemical Properties
The fundamental physicochemical properties of 3-(Azepan-1-yl)propanoic acid are

summarized in the table below. This information is compiled from various chemical supplier

databases.
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Property Value Reference

CAS Number 730996-05-1 [1][2][4]

Molecular Formula C₉H₁₇NO₂ [3][4]

Molecular Weight 171.2368 g/mol [3][4]

Synonyms O=C(O)CCN1CCCCCC1 [4]

Purity Typically ≥95% [4]

Storage Conditions
Room Temperature, Sealed in

a dry environment
[4]

Core Application: Synthesis of Ionic Liquids
The most prominently cited application of 3-(Azepan-1-yl)propanoic acid is in the synthesis of

tertiary ammonium ionic liquids.[1] Ionic liquids are salts with low melting points that are finding

increasing use as green solvents and electrolytes. The synthesis typically involves a

neutralization reaction between the carboxylic acid group of 3-(Azepan-1-yl)propanoic acid
and a suitable base to form a carboxylate anion, which is then paired with a desired cation.

General Experimental Protocol: Synthesis of a 3-
(Azepan-1-yl)propanoate-based Ionic Liquid
The following is a generalized, hypothetical protocol for the synthesis of an ionic liquid from 3-
(Azepan-1-yl)propanoic acid. Specific reaction conditions such as solvent, temperature, and

reaction time would need to be optimized for a particular target ionic liquid.

Materials:

3-(Azepan-1-yl)propanoic acid

Equimolar amount of a selected base (e.g., a quaternary ammonium hydroxide, an

imidazolium hydroxide)

An appropriate solvent (e.g., methanol, ethanol, or water)
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Rotary evaporator

High vacuum line

Procedure:

Dissolution: Dissolve 3-(Azepan-1-yl)propanoic acid in the chosen solvent in a round-

bottom flask.

Neutralization: Add an equimolar amount of the selected base to the solution dropwise while

stirring. The reaction is typically carried out at room temperature.

Reaction Monitoring: Monitor the reaction to completion. This can be done by observing the

disappearance of the starting materials using techniques like Thin Layer Chromatography

(TLC) or by confirming the pH of the solution is neutral.

Solvent Removal: Once the reaction is complete, remove the solvent under reduced

pressure using a rotary evaporator.

Drying: Dry the resulting ionic liquid under a high vacuum for several hours to remove any

residual solvent and water.

Characterization: Characterize the final product to confirm its identity and purity using

analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental

analysis.

Visualizations
Logical Workflow for Ionic Liquid Synthesis
The following diagram illustrates the general logical workflow for the synthesis of an ionic liquid

starting from 3-(Azepan-1-yl)propanoic acid.
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Caption: A logical workflow for the synthesis of an ionic liquid.

Future Directions
The presence of the azepane ring, a privileged scaffold in medicinal chemistry, suggests that 3-
(Azepan-1-yl)propanoic acid and its derivatives could be valuable for the development of

novel therapeutic agents. Further research is warranted to explore the biological activities of

this compound and its derivatives. Researchers in possession of this compound are

encouraged to screen it in relevant biological assays to elucidate its potential pharmacological

profile. The lack of publicly available data presents an opportunity for novel research in this

area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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